Cas no 2229100-22-3 (1-{4-(difluoromethoxy)-2-fluorophenylmethyl}cyclopropan-1-amine)

• Product Name: 1-{4-(difluoromethoxy)-2-fluorophenylmethyl}cyclopropan-1-amine
• CAS No: 2229100-22-3
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5911266
• PubChem ID: 165852710
• Update Time: 2025-06-09

1-{4-(difluoromethoxy)-2-fluorophenylmethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{4-(difluoromethoxy)-2-fluorophenylmethyl}cyclopropan-1-amine
• 2229100-22-3
• EN300-1966489
• 1-{[4-(difluoromethoxy)-2-fluorophenyl]methyl}cyclopropan-1-amine

• Inchi： 1S/C11H12F3NO/c12-9-5-8(16-10(13)14)2-1-7(9)6-11(15)3-4-11/h1-2,5,10H,3-4,6,15H2
• InChI Key： VPLGQRNQFNSHLZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC1(CC1)N)OC(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{4-(difluoromethoxy)-2-fluorophenylmethyl}cyclopropan-1-amine

Introduction to 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine (CAS No: 2229100-22-3)

1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2229100-22-3, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of both difluoromethoxy and fluorophenyl moieties in its molecular framework suggests a high degree of functional complexity, which is often exploited in the design of bioactive molecules.

The cyclopropane ring in this compound introduces additional steric and electronic constraints, which can influence its interactions with biological targets. Cyclopropanes are known for their ability to enhance binding affinity due to the ring strain they impose, making them valuable motifs in drug design. The combination of these structural elements with the amine functional group provides a versatile platform for further chemical modifications and derivatization, enabling the exploration of diverse pharmacological profiles.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluorophenyl moiety in 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine} is particularly noteworthy, as fluorine atoms can significantly modulate the electronic properties of adjacent aromatic rings. This modulation can lead to more effective interactions with enzymes and receptors, which is crucial for achieving high efficacy in drug candidates.

The difluoromethoxy group adds another layer of complexity to the molecule, offering potential advantages in terms of lipophilicity and metabolic resistance. This group is often incorporated into drug molecules to improve their pharmacokinetic properties, ensuring better absorption, distribution, metabolism, and excretion profiles. The amine functional group at the cyclopropane position further enhances the compound's potential as a pharmacophore by providing a site for hydrogen bonding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinities of such complex molecules with greater accuracy. These tools have been instrumental in understanding how 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine interacts with its intended biological targets. For instance, studies have shown that the cyclopropane ring can adopt specific conformations that enhance its binding to protein receptors, while the fluorinated aromatic rings contribute to favorable interactions through hydrophobic effects and π-stacking.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of both fluorinated groups necessitates specialized synthetic methodologies to achieve regioselectivity and avoid unwanted side reactions. Researchers have employed various techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework efficiently.

The potential applications of 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine are vast and span across multiple therapeutic areas. Its structural features make it a promising candidate for developing novel treatments for neurological disorders, where precise targeting of protein receptors is essential. Additionally, its metabolic stability suggests that it could be an effective candidate for topical formulations or oral administration.

Ongoing research is exploring the pharmacological properties of this compound through both in vitro and in vivo studies. Preliminary findings indicate that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. These findings are particularly exciting as they provide a foundation for further development into potential therapeutic agents.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) is accelerating the discovery process for compounds like 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine}. These approaches allow researchers to rapidly test large libraries of compounds for activity against specific biological targets, thereby identifying promising candidates more efficiently. The combination of experimental data with computational predictions provides a robust framework for optimizing lead compounds into viable drug candidates.

In conclusion, 1-{4-(difluoromethoxy-2-fluorophenylmethyl)cyclopropan-1-amine (CAS No: 2229100-22-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation of both difluoromethoxy and fluorophenyl moieties, along with a cyclopropane ring, offers a versatile platform for further development. As research continues to uncover its pharmacological properties, this compound holds great promise for contributing to novel therapeutic strategies across various medical conditions.